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Cat. No.: B112448
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Abstract: This technical guide provides a comprehensive overview of the physicochemical

properties, synthesis, and characterization of N-(5-Formyl-2-thienyl)acetamide, a key

heterocyclic building block. Designed for researchers, scientists, and professionals in drug

development and materials science, this document synthesizes critical data from various

sources to offer practical insights and detailed experimental protocols. The guide covers

structural identification, thermal properties, and spectroscopic data, and explains the causality

behind synthetic and analytical methodologies. All data and protocols are supported by

authoritative references to ensure scientific integrity and reproducibility.

Introduction and Molecular Overview
N-(5-Formyl-2-thienyl)acetamide, also known as 5-acetamido-2-thiophenecarboxaldehyde, is

a bifunctional organic compound featuring a thiophene ring substituted with an acetamido

group and a formyl (aldehyde) group. This unique arrangement of functional groups makes it a

valuable intermediate in organic synthesis.[1] The electron-rich thiophene core, combined with
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the electron-withdrawing aldehyde and the versatile acetamido group, allows for a wide range

of chemical transformations.

Its primary utility lies in serving as a precursor for the synthesis of more complex molecules,

particularly in the development of novel pharmaceuticals and agrochemicals.[1] The aldehyde

functional group is a reactive handle for reactions such as condensations, reductive

aminations, and Wittig reactions, while the acetamido group can influence the molecule's

electronic properties and participate in further functionalization. Its structure has also shown

promise in the field of materials science for creating conductive polymers and organic

electronic devices.[1]

Table 1: Core Compound Identifiers

Identifier Value Source

Chemical Name
N-(5-Formyl-2-

thienyl)acetamide
N/A

CAS Number 31167-35-8 [1][2][3]

Molecular Formula C₇H₇NO₂S [1][2][4]

Molecular Weight 169.20 g/mol [1][2]

Canonical SMILES CC(=O)NC1=CC=C(S1)C=O [4]

InChI Key
RYHPGKJBLSYSCH-

UHFFFAOYSA-N
[4]

Physicochemical Properties
Understanding the physicochemical properties of N-(5-Formyl-2-thienyl)acetamide is critical

for its handling, reaction setup, and purification.

Physical State and Thermal Properties
N-(5-Formyl-2-thienyl)acetamide is typically a brown solid at room temperature.[1] A key

parameter for assessing the purity of a solid compound is its melting point.
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Table 2: Physical and Thermal Data

Property Value Notes

Appearance Brown solid [1]

Melting Point 175-179 °C

This range suggests a

relatively pure compound but

also indicates the need for

careful characterization.[1]

Storage Conditions Store at 0-8 °C

Recommended for maintaining

long-term stability and

preventing degradation.[1]

Solubility and Spectroscopic Data
While quantitative solubility data is not widely published, its molecular structure suggests it

would be soluble in polar organic solvents like dimethyl sulfoxide (DMSO), N,N-

dimethylformamide (DMF), and moderately soluble in alcohols like methanol or ethanol, with

limited solubility in water and nonpolar solvents.

Spectroscopic analysis is essential for structural confirmation and purity assessment. Although

a complete, published spectrum for this specific compound is not readily available, data from

analogous structures can provide expected values. For instance, the proton NMR (¹H NMR) of

the parent compound, 2-thiophenecarboxaldehyde, shows characteristic peaks for the

aldehyde proton and the thiophene ring protons.[5][6] Similarly, the ¹³C NMR provides distinct

signals for the carbonyl carbons and the aromatic carbons of the thiophene ring.[5]

Expected Spectroscopic Features:

¹H NMR: Signals expected for the aldehyde proton (CHO, ~9.8-10.0 ppm), two distinct

doublets for the thiophene ring protons (~7.0-8.0 ppm), a singlet for the acetyl methyl protons

(CH₃, ~2.2 ppm), and a broad singlet for the amide proton (NH, variable).

¹³C NMR: Resonances anticipated for the aldehyde carbonyl (~180-185 ppm), the amide

carbonyl (~168-170 ppm), carbons of the thiophene ring (~120-150 ppm), and the acetyl

methyl carbon (~24 ppm).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chemimpex.com/products/26676
https://www.chemimpex.com/products/26676
https://www.chemimpex.com/products/26676
https://www.chemicalbook.com/SpectrumEN_98-03-3_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_498-62-4_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_98-03-3_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112448?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IR Spectroscopy: Characteristic absorption bands for N-H stretching (~3300 cm⁻¹), C=O

stretching of the aldehyde (~1670 cm⁻¹), C=O stretching of the amide (Amide I band, ~1650

cm⁻¹), and C-N stretching (Amide II band, ~1550 cm⁻¹).

Mass Spectrometry (MS): The predicted monoisotopic mass is 169.01974 Da.[4] Expected

adducts in electrospray ionization (ESI) would include [M+H]⁺ at m/z 170.02702 and

[M+Na]⁺ at m/z 192.00896.[4]

Synthesis and Purification
N-(5-Formyl-2-thienyl)acetamide is not a naturally occurring compound and must be

prepared through synthetic organic chemistry. A common and logical approach involves the

formylation of an N-acetylated aminothiophene precursor. The Vilsmeier-Haack reaction is a

standard and effective method for introducing a formyl group onto an electron-rich aromatic

ring, such as thiophene.

Proposed Synthetic Workflow
The synthesis can be logically broken down into two main stages: the preparation of the

precursor N-(2-thienyl)acetamide, and its subsequent formylation.

2-Aminothiophene

N-(2-thienyl)acetamide

Acetylation

Acetic Anhydride
Pyridine N-(5-Formyl-2-thienyl)acetamide

Formylation
(Vilsmeier-Haack)
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(POCl₃, DMF)

Recrystallization
or Chromatography

Workup & Crude Isolation Pure Product

Click to download full resolution via product page

Caption: Proposed synthetic workflow for N-(5-Formyl-2-thienyl)acetamide.
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Step-by-Step Experimental Protocol (Hypothetical)
This protocol is based on established chemical principles for acetylation and Vilsmeier-Haack

formylation.[7]

Part A: Synthesis of N-(2-thienyl)acetamide (Precursor)

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a

nitrogen atmosphere, dissolve 2-aminothiophene (1.0 eq) in a suitable solvent such as

dichloromethane or pyridine.

Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add acetic anhydride

(1.1 eq) dropwise to the stirred solution.

Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours, monitoring

the reaction progress by Thin Layer Chromatography (TLC).

Workup: Upon completion, quench the reaction by carefully adding water. If necessary,

neutralize with a saturated sodium bicarbonate solution. Extract the product into an organic

solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude N-(2-thienyl)acetamide can be

purified by recrystallization.

Part B: Formylation to N-(5-Formyl-2-thienyl)acetamide

Vilsmeier Reagent Preparation: In a separate flask under nitrogen, cool N,N-

dimethylformamide (DMF, 3.0 eq) to 0 °C. Add phosphorus oxychloride (POCl₃, 1.2 eq)

dropwise, keeping the temperature below 10 °C. Stir for 30 minutes to form the Vilsmeier

reagent.

Reactant Addition: Dissolve the N-(2-thienyl)acetamide (1.0 eq) from Part A in DMF and add

it slowly to the pre-formed Vilsmeier reagent at 0 °C.

Reaction: After addition, heat the reaction mixture to 60-70 °C and maintain for 2-4 hours,

monitoring by TLC.
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Hydrolysis: Cool the reaction mixture to room temperature and pour it carefully onto crushed

ice with vigorous stirring.

Workup and Isolation: Basify the aqueous solution with sodium hydroxide or sodium acetate

to precipitate the crude product. Filter the solid, wash thoroughly with cold water, and dry

under vacuum.

Final Purification: The crude N-(5-Formyl-2-thienyl)acetamide can be purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) or by column

chromatography on silica gel.

Quality Control and Characterization Workflow
A rigorous characterization workflow is essential to confirm the identity, purity, and structure of

the synthesized compound.
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Caption: Self-validating workflow for the characterization of the final product.

Reactivity and Applications
The dual functionality of N-(5-Formyl-2-thienyl)acetamide makes it a versatile building block.
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Pharmaceutical Development: The aldehyde can be converted into imines, oximes, or

hydrazones, which are common pharmacophores. The thiophene ring is a known bioisostere

for the benzene ring, often used to improve metabolic stability or modulate biological activity.

This compound serves as an intermediate for molecules targeting inflammatory and

infectious diseases.[1]

Organic Synthesis: It is a key starting material for creating more complex heterocyclic

systems through cyclization and condensation reactions.[1]

Material Science: The conjugated thiophene system is a fundamental component of organic

electronics. Derivatives of this compound can be explored for the synthesis of conductive

polymers, dyes, and coatings.[1]

Conclusion
N-(5-Formyl-2-thienyl)acetamide is a compound of significant interest due to its versatile

chemical nature and its potential as a building block in diverse scientific fields. This guide has

detailed its core physicochemical properties, provided a robust, theory-based protocol for its

synthesis, and outlined a comprehensive workflow for its characterization. By understanding

these fundamental aspects, researchers can effectively utilize this compound in their synthetic

endeavors, from pharmaceutical discovery to the development of advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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